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Abstract

Zeatin, a naturally occurring cytokinin, plays a pivotal role in the regulation of plant growth and
development. This document provides an in-depth technical overview of the chemical structure,
physicochemical properties, and the intricate signaling cascade of zeatin. Detailed
experimental methodologies for its extraction, quantification, and biological activity assessment
are presented to facilitate further research and application in various scientific and drug
development contexts.

Chemical Structure and Properties

Zeatin is an adenine-based cytokinin characterized by a hydroxylated isoprenoid side chain
attached to the N6 position of the purine ring. It exists as two geometric isomers, trans-zeatin
and cis-zeatin, with the trans-isomer being significantly more biologically active.
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Identifier Value
2E)-2-Methyl-4-(7H-purin-6-ylamino)but-2-en-1-
IUPAC Name (2B) yka-(7TH-p y )
ol
CAS Number 1637-39-4 (trans-zeatin)[1][2]

Molecular Formula

C10H13NsO[1][3]

Molecular Weight

219.24 g/mol [1]

Physicochemical Properties

Property Value Source
White to off-white or yellow

Appearance _
crystalline powder

Melting Point 207-210 °C
Soluble in 1M NaOH, DMSO,

N and dimethylformamide.
Solubility

Sparingly soluble in aqueous
buffers.

UV Absorption (Amax)

210 nm, 269 nm

Stability

Stable for = 4 years at -20°C.
Stable in aqueous solutions
under various conditions,

including autoclaving.

The Zeatin Signaling Pathway

The perception and transduction of the zeatin signal are mediated by a multi-step

phosphorelay system, analogous to the two-component systems in prokaryotes. This pathway

is central to the regulation of a vast array of physiological and developmental processes in

plants.

Core Signaling Cascade
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The canonical zeatin signaling pathway involves three key protein families:

» Arabidopsis Histidine Kinases (AHKSs): These are the primary cytokinin receptors, with AHK2,
AHKS3, and AHK4 (also known as CRE1/WOL) being the major players in Arabidopsis. They
are predominantly located in the endoplasmic reticulum. Binding of zeatin to the extracellular
CHASE domain of AHKs induces their autophosphorylation on a conserved histidine residue.

» Histidine Phosphotransfer Proteins (AHPs): The phosphoryl group from the activated AHKs
is transferred to a conserved aspartate residue on the AHPs. These proteins then translocate
from the cytoplasm to the nucleus.

o Response Regulators (ARRS): In the nucleus, AHPs transfer the phosphoryl group to
conserved aspartate residues on the receiver domains of ARRs. ARRs are classified into two
main types:

o Type-B ARRs: These are transcription factors that, upon phosphorylation, activate the
transcription of cytokinin-responsive genes, including the Type-A ARRSs.

o Type-AARRs: These are rapidly induced by cytokinin signaling and act as negative
regulators of the pathway, creating a feedback loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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